Cas no 13041-60-6 (Methyl 3-methoxy-2-naphthoate)

• Product Name: Methyl 3-methoxy-2-naphthoate
• CAS No: 13041-60-6
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD00454253
• CID: 212209
• PubChem ID: 87573404
• Update Time: 2025-07-21

Methyl 3-methoxy-2-naphthoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-2-naphthoate
• 2-Naphthalenecarboxylicacid, 3-methoxy-, methyl ester
• 3-METHOXY-2-NAPHTHOIC ACID METHYL ESTER
• methyl 3-methoxynaphthalene-2-carboxylate
• 3-METHOXY-2-NAPHTOIC ACID METHYL ESTER
• 3-methoxynaphthalene-2-carboxylic acid methyl ester
• 3-methoxy-2-naphthalenecarboxylic acid methyl ester
• METHYL 3-METHOXY-2-NAPHTHOATE 98%
• 13041-60-6
• methyl-3-methoxy-2-naphthoat
• FT-0732345
• 2-Naphthalenecarboxylic acid, 3-methoxy-, methyl ester
• doi:10.14272/MPLSAOVNAXJHHI-UHFFFAOYSA-N
• CS-0150554
• D91508
• SCHEMBL620668
• methyl 3-methoxyl-2-naphthoate
• AKOS003242100
• Methyl 3-methoxy-2-naphthoate, 98%
• methyl 2-methoxy-3-naphthoate
• NSC167526
• NSC-167526
• AS-69573
• DTXSID00304838
• J-005806
• M1462
• 10.14272/MPLSAOVNAXJHHI-UHFFFAOYSA-N
• methyl 3- methoxy-2-naphthoate
• MFCD00454253
• DTXCID70255969
• DB-062744
• AE-907/30536014
• ALBB-024828

• MDL： MFCD00454253
• Inchi： 1S/C13H12O3/c1-15-12-8-10-6-4-3-5-9(10)7-11(12)13(14)16-2/h3-8H,1-2H3
• InChI Key： MPLSAOVNAXJHHI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C=CC=CC=2C=C1C(=O)OC

Computed Properties

• Exact Mass: 216.07900
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 49°C(lit.)
• Boiling Point: 217°C/30mmHg(lit.)
• Flash Point: >230 °F
• PSA: 35.53000
• LogP: 2.63500
• Solubility: Not determined

Methyl 3-methoxy-2-naphthoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 3-methoxy-2-naphthoate

Methyl 3-methoxy-2-naphthoate (CAS No. 13041-60-6): An Overview of Its Properties, Applications, and Recent Research

Methyl 3-methoxy-2-naphthoate (CAS No. 13041-60-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 3-methoxy-2-naphthoic acid methyl ester, is characterized by its unique molecular structure and diverse applications. In this article, we will delve into the properties, synthesis methods, and recent research developments surrounding Methyl 3-methoxy-2-naphthoate.

The chemical formula of Methyl 3-methoxy-2-naphthoate is C₁₂H₁₂O₃. It is a white to off-white crystalline solid with a melting point of approximately 85-87°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for various applications in organic synthesis and pharmaceutical development.

Methyl 3-methoxy-2-naphthoate can be synthesized through several methods. One common approach involves the esterification of 3-methoxy-2-naphthoic acid with methanol in the presence of an acid catalyst. This reaction typically proceeds under reflux conditions and yields high purity Methyl 3-methoxy-2-naphthoate. Another method involves the condensation of 2-naphthaldehyde with methanol in the presence of a base, followed by cyclization to form the desired product. These synthetic routes are well-documented in the literature and have been optimized for industrial-scale production.

In the pharmaceutical industry, Methyl 3-methoxy-2-naphthoate has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of anti-inflammatory and anti-cancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of Methyl 3-methoxy-2-naphthoate exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Moreover, researchers have investigated the use of Methyl 3-methoxy-2-naphthoate in the development of novel drug delivery systems. A study published in Biomaterials demonstrated that incorporating Methyl 3-methoxy-2-naphthoate into polymeric nanoparticles enhanced the solubility and bioavailability of poorly soluble drugs. This approach has potential applications in improving the therapeutic efficacy of various medications.

In addition to its pharmaceutical applications, Methyl 3-methoxy-2-naphthoate has been studied for its potential use in materials science. Its unique molecular structure makes it an attractive candidate for the synthesis of functional polymers and coatings. A recent study published in Polymer Chemistry reported that copolymers containing Methyl 3-methoxy-2-naphthoate units exhibited excellent thermal stability and mechanical properties, making them suitable for high-performance applications.

The environmental impact of Methyl 3-methoxy-2-naphthoate is also an important consideration. Research has shown that this compound is biodegradable under certain conditions, which reduces its potential for long-term environmental accumulation. However, further studies are needed to fully understand its ecotoxicological profile and ensure its safe use in various applications.

In conclusion, Methyl 3-methoxy-2-naphthoate (CAS No. 13041-60-6) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and favorable physical properties make it a valuable intermediate in various synthetic processes. Recent research has highlighted its potential as an anti-inflammatory agent, drug delivery enhancer, and functional polymer precursor. As ongoing studies continue to uncover new applications and optimize existing ones, Methyl 3-methoxy-2-naphthoate is poised to play an increasingly important role in these fields.